Cas no 149978-59-6 (1H-Pyrazole-3-butanol,5-amino-)

1H-Pyrazole-3-butanol,5-amino- structure
149978-59-6 structure
Product Name:1H-Pyrazole-3-butanol,5-amino-
CAS No:149978-59-6
MF:C7H13N3O
MW:155.197621107101
CID:100017
PubChem ID:45121330
Update Time:2025-04-18

1H-Pyrazole-3-butanol,5-amino- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-butanol,5-amino-
    • 149978-59-6
    • 4-(5-Amino-1H-pyrazol-3-yl)butan-1-ol
    • 1H-Pyrazole-3-butanol, 5-amino-
    • Inchi: 1S/C7H13N3O/c8-7-5-6(9-10-7)3-1-2-4-11/h5,11H,1-4H2,(H3,8,9,10)
    • InChI Key: PPTJLRVJDUKTIU-UHFFFAOYSA-N
    • SMILES: OCCCCC1=CC(N)=NN1

Computed Properties

  • Exact Mass: 155.10599
  • Monoisotopic Mass: 155.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.9A^2
  • XLogP3: 0.2

Experimental Properties

  • PSA: 74.93
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